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Compound of Interest

Compound Name: (2-Bromo-6-nitrophenyl)methanol

Cat. No.: B151082

Essential Safety and Handling Guide for (2-Bromo-6-
hitrophenyl)methanol

Disclaimer: A specific Safety Data Sheet (SDS) for (2-Bromo-6-nitrophenyl)methanol (CAS
No: 861106-91-4) was not readily available. The following guidance is synthesized from safety
data for structurally similar compounds containing bromo and nitro functional groups. It is
imperative to conduct a thorough risk assessment and consult with a qualified safety
professional before handling this chemical.

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals to ensure the safe handling and disposal of (2-Bromo-6-
nitrophenyl)methanol.

Hazard Profile

Based on its chemical structure, (2-Bromo-6-nitrophenyl)methanol is anticipated to present
the following hazards:

o Skin and Eye Irritation: May cause skin irritation and serious eye irritation.
o Respiratory Irritation: May cause respiratory irritation.

o Harmful if Swallowed: Similar compounds are classified as harmful if swallowed.
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Personal Protective Equipment (PPE)

Strict adherence to PPE guidelines is mandatory to minimize exposure.

Body Part Recommended Protection Specification/Standard

Safety glasses with side-

shields or chemical safety Conforming to OSHA 29 CFR
Eyes/Face goggles. A face shield should 1910.133 or European

be worn if there is a risk of Standard EN166.[1]

splashing.

Chemical-resistant gloves )
o Inspect gloves for any signs of
) (e.g., nitrile rubber). A long- )
Skin ) degradation or puncture before
sleeved laboratory coat is
) use.[1]
required.

Work should be conducted in a
well-ventilated area, preferably )
-~ ] Follow OSHA respirator
a certified chemical fume hood. ] ]
regulations in 29 CFR
1910.134 or European

Standard EN 149.

Respiratory If ventilation is inadequate or
dust is generated, a
NIOSH/MSHA approved

respirator is recommended.

Wear appropriate protective
Body clothing to prevent skin

exposure.[1]

Operational Plan: Step-by-Step Handling Procedure

A systematic approach is essential for the safe handling of (2-Bromo-6-nitrophenyl)methanol.
1. Preparation:

o Ensure a safety shower and eyewash station are readily accessible and in good working
order.[1]
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All work with (2-Bromo-6-nitrophenyl)methanol should be performed within a certified
chemical fume hood to ensure adequate ventilation.[1]

Assemble and inspect all necessary PPE before commencing work.

Have appropriate spill cleanup materials, such as an inert absorbent, readily available.[2]
. Handling:

Avoid the formation of dust when handling the solid material.

Keep the container tightly closed when not in use.[1]

Wash hands thoroughly with soap and water after handling.[1]

Do not eat, drink, or smoke in the laboratory area.[1]
. Storage:

Store in a cool, dry, and well-ventilated place.[1]

Keep away from incompatible materials such as strong oxidizing agents.[1]

Store in a tightly closed container.[1]

Emergency Procedures

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b151082?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Bromo_6_nitroterephthalic_acid.pdf
https://www.benchchem.com/pdf/Essential_Guide_to_the_Safe_Disposal_of_2_Bromo_6_nitroterephthalic_Acid.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Bromo_6_nitroterephthalic_acid.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Bromo_6_nitroterephthalic_acid.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Bromo_6_nitroterephthalic_acid.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Bromo_6_nitroterephthalic_acid.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Bromo_6_nitroterephthalic_acid.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Bromo_6_nitroterephthalic_acid.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151082?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Exposure Route First Aid Measures

Immediately flush eyes with plenty of water for
Eye Contact at least 15 minutes, including under the eyelids.

Seek immediate medical attention.[1]

Wash off immediately with plenty of soap and
i water while removing all contaminated clothing
Skin Contact o _
and shoes. If skin irritation occurs, get medical

advice/attention.[1]

Move the individual to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

Inhalation o o ]
artificial respiration. Call a poison center or
doctor if you feel unwell.[1]
Clean mouth with water and drink plenty of
Ingestion water afterwards. Do NOT induce vomiting.

Seek immediate medical attention.[1]

Disposal Plan

Proper disposal of (2-Bromo-6-nitrophenyl)methanol and its waste is critical to prevent
environmental contamination and ensure regulatory compliance. This compound should be
treated as hazardous waste.

1. Waste Segregation and Collection:

o Waste Categorization: Classify waste containing (2-Bromo-6-nitrophenyl)methanol as
halogenated organic waste.

o Container Selection: Use a designated, leak-proof, and chemically compatible container for

halogenated organic waste.[2] The container must be clearly labeled as "Hazardous Waste".

[3]

e Labeling: The label must include the full chemical name, "(2-Bromo-6-
nitrophenyl)methanol," and a list of all constituents and their percentages.[3]
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Solid Waste: Collect solid (2-Bromo-6-nitrophenyl)methanol waste in a designated
container for solid halogenated organic residues.

Liguid Waste: Collect solutions containing (2-Bromo-6-nitrophenyl)methanol in a
designated container for liquid halogenated organic waste.

Contaminated Materials: Any materials, such as gloves, pipette tips, and paper towels, that
come into contact with the chemical should be disposed of as hazardous waste in a labeled,
sealed container.[2]

. Storage of Waste:

Keep waste containers tightly sealed except when adding waste.[3]

Store waste containers in a designated, well-ventilated, and secure area, away from
incompatible materials.[2]

Use secondary containment for liquid waste.[3]

. Disposal Procedure:

All waste must be disposed of through your institution's Environmental Health and Safety
(EHS) office or a licensed hazardous waste disposal company.[2]

Do not dispose of (2-Bromo-6-nitrophenyl)methanol down the drain or in the regular trash.

[2]

Contact your EHS office to schedule a waste pickup as soon as containers are full.[3]

Visual Workflow for Handling (2-Bromo-6-
nitrophenyl)methanol
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Safe Handling and Disposal Workflow for (2-Bromo-6-nitrophenyl)methanol
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;
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;
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Caption: Workflow for safe handling and disposal of (2-Bromo-6-nitrophenyl)methanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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